Cas no 1270720-30-3 (methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine)

• Product Name: methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine
• CAS No: 1270720-30-3
• MF: C₁₃H₂₃N₅
• MW: 249.355221986771
• CID: 4585282
• PubChem ID: 55054712
• Update Time: 2025-10-31

methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinemethanamine, N-methyl-6-(4-propyl-1-piperazinyl)-
• N-methyl-1-(6-(4-propylpiperazin-1-yl)pyridazin-3-yl)methanamine
• methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine

• Inchi： 1S/C13H23N5/c1-3-6-17-7-9-18(10-8-17)13-5-4-12(11-14-2)15-16-13/h4-5,14H,3,6-11H2,1-2H3
• InChI Key： UPRBMQAKHGROAI-UHFFFAOYSA-N
• SMILES： C1(CNC)=NN=C(N2CCN(CCC)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine

Methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine (CAS No. 1270720-30-3): A Comprehensive Overview

Methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine, identified by its CAS number 1270720-30-3, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a propylpiperazine moiety and a methyl-substituted pyridazine ring, contribute to its unique chemical and pharmacological properties.

The< strong>4-propylpiperazine group in the molecular structure is known for its ability to modulate neurotransmitter systems, making it a valuable component in the design of drugs targeting central nervous system disorders. Piperazine derivatives have been extensively studied for their potential in treating conditions such as depression, anxiety, and schizophrenia. The incorporation of this group into the< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine framework suggests that this compound may exhibit similar pharmacological effects, although further research is necessary to fully elucidate its mechanisms of action.

The< strong>pyridazine core of the molecule is another critical feature that contributes to its biological activity. Pyridazine derivatives are known for their broad spectrum of biological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine, particularly the methyl group at the 3-position of the pyridazine ring, may enhance its binding affinity to certain biological targets. This structural characteristic makes it a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of compounds like< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine with greater accuracy. These tools have been instrumental in identifying potential binding sites within biological targets and predicting the compound's interactions with enzymes and receptors. Such insights are crucial for designing more effective drugs with improved pharmacokinetic profiles.

In vitro studies have begun to reveal the potential therapeutic applications of< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine. Initial experiments suggest that this compound may exhibit significant activity against certain enzymatic targets relevant to central nervous system disorders. The propylpiperazine moiety appears to play a key role in modulating neurotransmitter release and receptor occupancy, which could lead to novel treatments for conditions such as cognitive dysfunction and neurodegenerative diseases.

The synthesis of< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have enabled researchers to obtain high-purity samples suitable for further characterization.

The pharmacokinetic properties of< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine are also of great interest. Preliminary data suggest that this compound exhibits moderate solubility in water and oil, which could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects.

Future research directions for< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ylmethyl})amine include exploring its interactions with various biological targets and evaluating its efficacy in animal models of disease. Additionally, investigating the compound's potential as a prodrug or scaffold for further derivatization could open up new avenues for therapeutic development. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this field.

The growing interest in pyridazine derivatives like< strong>methyl({6-(4-propylpiperazin-1-yl)pyridazin-3-ymlmethyl})amine underscores their significance as lead compounds in drug discovery. As our understanding of their chemical and pharmacological properties continues to expand, so too does the potential for developing novel therapeutics that address unmet medical needs. The combination of innovative synthetic strategies and advanced computational tools will be crucial in realizing this potential.